Cas no 55576-66-4 (Agrimol B)

• Product Name: Agrimol B
• CAS No: 55576-66-4
• MF: C₃₇H₄₆O₁₂
• MW: 682.7540
• MDL: MFCD20527284
• CID: 373641
• PubChem ID: 194000
• Update Time: 2024-11-03

Agrimol B Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,1-[3,5-bis[[2,6-dihydroxy-4-methoxy-3-methyl-5-(1-oxobutyl)phenyl]methyl]-2,4,6-trihydroxyphenyl]-2-methyl-,(2S)-
• 1-Butanone,1-[3,5-bis[[2,6-dihydroxy-4-methoxy-3-methyl-5-(1-oxobutyl)phenyl]methyl]-2,4,6-tri...
• Agrimol B
• AGRIMOL B(P)
• 2-DEACETYL WILFORMINE
• (S)-(+)-Agrimol B
• (2S)-1-[3,5-Bis[[2,6-dihydroxy-4-methoxy-3-methyl-5-(1-oxobutyl)phenyl]methyl]-2,4,6-trihydroxyphenyl]-2-methyl-1-butanone
• N2476
• (2R)-1-[3,5-Bis[(3-butanoyl-2,6-dihydroxy-4-methoxy-5-methylphenyl)methyl]-2,4,6-trihydroxyphenyl]-2
• (2S)-1-[3,5-bis[(3-butanoyl-2,6-dihydroxy-4-methoxy-5-methylphenyl)methyl]-2,4,6-trihydroxyphenyl]-2-methylbutan-1-one
• C37H46O12
• Y0023
• A14715
• 1,1'-{[2,4,6-Trihydroxy-5-(2-methylbutanoyl)-1,3-phenylene]bis[methylene(2,4-dihydroxy-6-methoxy-5-methyl-3,1-phenylene)]}di(butan-1-one)
• 1-Butanone, 1-(3,5-bis((2,6-dihydroxy-4-methoxy-3-methyl-5-(1-oxobutyl)phenyl)methyl)-2,4,6-trihydroxyphenyl)-2-methyl-, (S)-
• MFCD20527284
• (2S)-1-{3,5-bis[(3-butanoyl-2,6-dihydroxy-4-methoxy-5-methylphenyl)methyl]-2,4,6-trihydroxyphenyl}-2-methylbutan-1-one
• 55576-66-4
• MS-31102
• HY-N0704
• DTXSID80970914
• CS-0009720
• (S)-1,1'-(((2,4,6-Trihydroxy-5-(2-methylbutanoyl)-1,3-phenylene)bis(methylene))bis(2,4-dihydroxy-6-methoxy-5-methyl-3,1-phenylene))bis(butan-1-one)
• AC-34886
• GLXC-14526
• DA-50275

• MDL： MFCD20527284
• Inchi： 1S/C37H46O12/c1-9-12-23(38)25-32(44)19(29(41)17(5)36(25)48-7)14-21-31(43)22(35(47)27(34(21)46)28(40)16(4)11-3)15-20-30(42)18(6)37(49-8)26(33(20)45)24(39)13-10-2/h16,41-47H,9-15H2,1-8H3/t16-/m0/s1
• InChI Key： BVLHMPZMQVWDGX-INIZCTEOSA-N
• SMILES： O([H])C1C(=C(C(C([C@@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])=O)=C(C=1C([H])([H])C1C(=C(C([H])([H])[H])C(=C(C(C([H])([H])C([H])([H])C([H])([H])[H])=O)C=1O[H])OC([H])([H])[H])O[H])O[H])O[H])C([H])([H])C1C(=C(C([H])([H])[H])C(=C(C(C([H])([H])C([H])([H])C([H])([H])[H])=O)C=1O[H])OC([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 682.29900
• Monoisotopic Mass: 682.29892690 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 49
• Rotatable Bond Count: 15
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 211
• Molecular Weight: 682.8

Experimental Properties

• Color/Form: Powder
• Density: 1.292
• Melting Point: No data available
• Boiling Point: 922.6±65.0 °C at 760 mmHg
• Flash Point: 284.4±27.8 °C
• Refractive Index: 1.611
• PSA: 211.28000
• LogP: 6.63580

Agrimol B Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Curcuminoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids Curcuminoids